Cas no 38340-27-1 (4-amino-1H-Pyrazolo[3,4-d]pyrimidine-3-acetonitrile)

• Product Name: 4-amino-1H-Pyrazolo[3,4-d]pyrimidine-3-acetonitrile
• CAS No: 38340-27-1
• MF: C₇H₆N₆
• MW: 174.162739276886
• CID: 318382
• PubChem ID: 316436
• Update Time: 2025-04-19

4-amino-1H-Pyrazolo[3,4-d]pyrimidine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-amino-1H-Pyrazolo[3,4-d]pyrimidine-3-acetonitrile
• 1H-Pyrazolo[3,4-d]pyrimidine-3-acetonitrile,4-amino-
• 2-(4-amino-2H-pyrazolo[3,4-d]pyrimidin-3-yl)acetonitrile
• (4-amino-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-acetonitrile
• 4-Amino-3-cyanomethylpyrazolo< 3,4-d> -pyrimidin
• AC1L7TUN
• NSC244411
• SureCN8325669
• SureCN8325672
• 4-amino-3-cyanomethylpyrazolo[3,4-d]pyrimidine
• 38340-27-1
• (4-Amino-2H-pyrazolo[3,4-d]pyrimidin-3-yl)acetonitrile
• SCHEMBL8325669
• DTXSID40311627
• NSC-244411

• Inchi： 1S/C7H6N6/c8-2-1-4-5-6(9)10-3-11-7(5)13-12-4/h3H,1H2,(H3,9,10,11,12,13)
• InChI Key： YIPJCRVQAGLPRW-UHFFFAOYSA-N
• SMILES： N1C(CC#N)=C2C(N)=NC=NC2=N1

Computed Properties

• Exact Mass: 174.06558
• Monoisotopic Mass: 174.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.582
• Refractive Index: 1.787
• PSA: 104.27
• LogP: 0.58238